Cas no 58347-48-1 (ethyl 7-chloro-5-methylpyrazolo1,5-apyrimidine-3-carboxylate)

• Product Name: ethyl 7-chloro-5-methylpyrazolo1,5-apyrimidine-3-carboxylate
• CAS No: 58347-48-1
• MF: C₁₀H₁₀ClN₃O₂
• MW: 239.658300876617
• MDL: MFCD19313054
• CID: 3167005
• PubChem ID: 12281648
• Update Time: 2025-04-21

ethyl 7-chloro-5-methylpyrazolo1,5-apyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 7-chloro-5-methylpyrazolo[1,5-a]pyrimidine-3-carboxylate
• SSFMULHSDYYZIN-UHFFFAOYSA-N
• AK151892
• AX8288434
• 7-chloro-3-ethoxycarbonyl-5-methylpyrazolo[1,5-a]pyrimidine
• ethyl 7-chloro-5-methylpyrazolo1,5-apyrimidine-3-carboxylate
• Ethyl7-chloro-5-methylpyrazolo[1,5-a]pyrimidine-3-carboxylate
• SCHEMBL10407266
• MFCD19313054
• DB-170399
• 7-Chloro-5-methylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid ethyl ester
• AKOS022528206
• CS-0080382
• AS-71328
• 58347-48-1
• EN300-1702886
• Z1736180493
• ICA34748

• MDL： MFCD19313054
• Inchi： 1S/C10H10ClN3O2/c1-3-16-10(15)7-5-12-14-8(11)4-6(2)13-9(7)14/h4-5H,3H2,1-2H3
• InChI Key： SSFMULHSDYYZIN-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=NC2=C(C(=O)OCC)C=NN21

Computed Properties

• Exact Mass: 239.0461543g/mol
• Monoisotopic Mass: 239.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.5
• XLogP3: 1.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines